Cas no 15206-70-9 (Isobutyl 2-hydroxy-5-iodobenzoate)

• Product Name: Isobutyl 2-hydroxy-5-iodobenzoate
• CAS No: 15206-70-9
• MF: C₁₁H₁₃IO₃
• MW: 320.123595952988
• CID: 1030736
• PubChem ID: 19423370
• Update Time: 2025-04-20

Isobutyl 2-hydroxy-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Isobutyl 2-hydroxy-5-iodobenzoate
• LogP
• 2-methylpropyl 2-hydroxy-5-iodobenzoate
• A809255
• Isobutyl2-hydroxy-5-iodobenzoate
• QOIIQYGCRPHBQJ-UHFFFAOYSA-N
• isobutyl 2-hydroxy-5-iodo-benzoate
• AKOS015841689
• 15206-70-9
• SCHEMBL8068191
• DTXSID60598695
• DB-063927

• Inchi： 1S/C11H13IO3/c1-7(2)6-15-11(14)9-5-8(12)3-4-10(9)13/h3-5,7,13H,6H2,1-2H3
• InChI Key： QOIIQYGCRPHBQJ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)C(=O)OCC(C)C)O

Computed Properties

• Exact Mass: 319.99049
• Monoisotopic Mass: 319.99094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53